Cas no 2380420-19-7 (rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl chloride)

• Product Name: rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl chloride
• CAS No: 2380420-19-7
• MF: C₆H₉ClO₃S
• MW: 196.651859998703
• CID: 5915043
• PubChem ID: 165983175
• Update Time: 2025-10-19

rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl chloride
• rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl chloride
• EN300-1707806
• 2380420-19-7

• Inchi： 1S/C6H9ClO3S/c7-11(8,9)6-3-4-1-2-5(6)10-4/h4-6H,1-3H2/t4-,5+,6-/m1/s1
• InChI Key： XGNHBUMUMKXCQY-NGJCXOISSA-N
• SMILES： ClS([C@@H]1C[C@H]2CC[C@@H]1O2)(=O)=O

Computed Properties

• Exact Mass: 195.9960930g/mol
• Monoisotopic Mass: 195.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl chloride

Professional Introduction to rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl Chloride (CAS No. 2380420-19-7)

Rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2380420-19-7, is a key intermediate in the synthesis of various biologically active molecules. Its structural complexity, characterized by a bicyclic framework with an oxygen atom embedded within a seven-membered ring, makes it a fascinating subject for researchers exploring novel chemical entities.

The bicyclo[2.2.1]heptane core of rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl chloride is particularly noteworthy due to its rigid conformation and potential for diverse functionalization. This structural motif is often employed in drug design to achieve specific spatial orientations of substituents, which can enhance binding affinity and selectivity in biological targets. The presence of a sulfonyl chloride group at the 2-position further extends the compound's utility as a synthetic precursor, enabling facile introduction of sulfonamide derivatives—a class of compounds widely recognized for their pharmacological properties.

In recent years, there has been growing interest in the development of bicyclic sulfonamides as pharmacophores in medicinal chemistry. These derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The compound rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl chloride serves as an excellent starting material for constructing such sulfonamides, thanks to its well-defined stereochemistry and reactive sulfonyl chloride moiety.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors, which are critical in targeted cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl chloride, researchers can generate novel kinase inhibitors with improved potency and selectivity. For instance, recent studies have demonstrated that sulfonamide-based inhibitors can effectively disrupt aberrant signaling pathways by binding to specific kinase domains.

The stereochemical purity of rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl chloride is another critical factor that contributes to its value in pharmaceutical research. The (1R,2S,4S) configuration ensures that any derivatives synthesized from this compound will retain a consistent three-dimensional arrangement of functional groups. This consistency is essential for predictable biological behavior and pharmacokinetic properties of drug candidates.

From a synthetic chemistry perspective, rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl chloride represents an advanced building block for constructing complex molecular architectures. The sulfonyl chloride group can be readily converted into other functional groups through nucleophilic substitution reactions, allowing for the creation of diverse chemical libraries for high-throughput screening (HTS). This approach has been successfully employed in drug discovery programs to identify lead compounds with desirable pharmacological profiles.

The compound's relevance extends beyond oncology; it also holds promise in the treatment of inflammatory and infectious diseases. Sulfonamide derivatives have long been recognized for their antimicrobial properties, and modifications to the core bicyclic scaffold can enhance these effects while reducing toxicity. For example, recent research has shown that certain sulfonamides derived from similar scaffolds exhibit potent activity against Gram-negative bacteria by inhibiting essential metabolic pathways.

In conclusion, rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl chloride (CAS No. 2380420-19-7) is a versatile and highly valuable compound in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in the discovery and development of next-generation drugs.